3-(2-chlorophenyl)-N-((furan-2-ylmethyl)carbamothioyl)-5-methylisoxazole-4-carboxamide

• IUPAC Name: 3-(2-chlorophenyl)-N-(furan-2-ylmethylcarbamothioyl)-5-methyl-1,2-oxazole-4-carboxamide
• InChI: InChI=1S/C17H14ClN3O3S/c1-10-14(15(21-24-10)12-6-2-3-7-13(12)18)16(22)20-17(25)19-9-11-5-4-8-23-11/h2-8H,9H2,1H3,(H2,19,20,22,25)
• InChI Key: RWVHGDVHGJEIGP-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NO1)C2=CC=CC=C2Cl)C(=O)NC(=S)NCC3=CC=CO3
• Molecular Formula: C17H14ClN3O3S
• Molecular Weight: 375.8 g/mol

Description

3-(2-chlorophenyl)-N-((furan-2-ylmethyl)carbamothioyl)-5-methylisoxazole-4-carboxamide is a useful research compound. Its molecular formula is C17H14ClN3O3S and its molecular weight is 375.83. The purity is usually 95%.
BenchChem offers high-quality 3-(2-chlorophenyl)-N-((furan-2-ylmethyl)carbamothioyl)-5-methylisoxazole-4-carboxamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 3-(2-chlorophenyl)-N-((furan-2-ylmethyl)carbamothioyl)-5-methylisoxazole-4-carboxamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Chemical Synthesis and Rearrangements

Rearrangement of Benzoxazines : Research demonstrates the rearrangement of benzoxazines to quinazolinediones, highlighting methodologies that could be relevant to the synthesis or transformation of compounds related to "3-(2-chlorophenyl)-N-((furan-2-ylmethyl)carbamothioyl)-5-methylisoxazole-4-carboxamide" (Azizian et al., 2000).

Antimicrobial and Anti-inflammatory Properties

Synthesis of Furan Derivatives : Studies on the synthesis of quinoline-attached furan-2(3H)-ones have shown these compounds possess anti-inflammatory and antibacterial properties, suggesting potential research applications for similar furan derivatives (Alam et al., 2011).

Novel Pyrazoline Derivatives : The synthesis and biological evaluation of pyrazoline derivatives, including furan components, have been investigated for their anti-inflammatory and antibacterial activities, providing a framework for evaluating similar compounds (Ravula et al., 2016).

Antipathogenic Activity

Thiourea Derivatives : Research into thiourea derivatives, including those with chlorophenyl groups, has explored their antipathogenic activities, particularly against biofilm-forming bacteria. This suggests potential applications for related carbamothioyl compounds in combating microbial resistance (Limban et al., 2011).

Antitumor and Anticancer Activities

Antitumor Imidazotetrazines : The study of imidazotetrazines, including the synthesis of related carbamoyl compounds, has revealed broad-spectrum antitumor activity. Such research underlines the therapeutic potential of structurally similar molecules (Stevens et al., 1984).